Cas no 1632070-88-2 (potassium trifluoro(2-methylbenzyl)borate)

• Product Name: potassium trifluoro(2-methylbenzyl)borate
• CAS No: 1632070-88-2
• MF: C₈H₉BF₃K
• MW: 212.06
• CID: 5220017
• PubChem ID: 63702503
• Update Time: 2026-03-06

potassium trifluoro(2-methylbenzyl)borate Chemical and Physical Properties

Names and Identifiers

• potassium trifluoro(2-methylbenzyl)borate
• AKOS013013502
• G76274
• potassium;trifluoro-[(2-methylphenyl)methyl]boranuide
• 1632070-88-2
• Potassiumtrifluoro(2-methylbenzyl)borate

• Inchi： 1S/C8H8BF3.K/c1-7-4-2-3-5-8(7)6-9(10,11)12;/h2-6H,1H3;/q-1;+1
• InChI Key： SYYUVNGAAYNTIJ-UHFFFAOYSA-N
• SMILES： [CH-](C1C=CC=CC=1C)[B+3]([F-])([F-])[F-].[K+]

Computed Properties

• Exact Mass: 212.0386464g/mol
• Monoisotopic Mass: 212.0386464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Additional information on potassium trifluoro(2-methylbenzyl)borate

Professional Introduction to Potassium Trifluoro(2-methylbenzyl)borate (CAS No. 1632070-88-2)

Potassium trifluoro(2-methylbenzyl)borate, a compound with the chemical formula K[C(B(CF₃)₂)(CH₃)₂]O, is a specialized organoboron derivative that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, identified by its CAS number 1632070-88-2, is recognized for its unique structural and functional properties, making it a valuable reagent in various synthetic applications. The presence of both trifluoromethyl and methyl groups on the boron center imparts distinct electronic and steric characteristics, which are highly beneficial in fine chemical synthesis and drug development.

The organoboron moiety in potassium trifluoro(2-methylbenzyl)borate plays a pivotal role in cross-coupling reactions, particularly in the Suzuki-Miyaura coupling, which is a cornerstone reaction in modern synthetic organic chemistry. This reaction enables the formation of carbon-carbon bonds between boronic acids or esters and aryl or vinyl halides, providing a powerful tool for constructing complex molecular architectures. The trifluoromethyl group, known for its electron-withdrawing properties and metabolic stability, enhances the bioactivity of pharmaceutical intermediates, making this compound an attractive choice for medicinal chemists.

Recent advancements in pharmaceutical research have highlighted the utility of potassium trifluoro(2-methylbenzyl)borate in the synthesis of biologically active molecules. For instance, studies have demonstrated its effectiveness in generating novel heterocyclic compounds that exhibit potent pharmacological properties. The combination of the electron-deficient boron center with the lipophilic nature of the methyl and trifluoromethyl groups allows for precise modulation of molecular interactions, which is crucial for achieving high selectivity and efficacy in drug design.

In materials science, potassium trifluoro(2-methylbenzyl)borate has been explored as a precursor for advanced materials with tailored electronic properties. Its ability to participate in controlled polymerization reactions makes it a promising candidate for developing conductive polymers and organic semiconductors. These materials are essential components in next-generation electronic devices, including flexible displays and solar cells. The unique electronic characteristics imparted by the trifluoromethyl group contribute to enhanced charge transport properties, further expanding its potential applications.

The synthesis of potassium trifluoro(2-methylbenzyl)borate involves carefully controlled conditions to ensure high yield and purity. Typically, it is prepared through the reaction of 2-methylbenzyl alcohol with trimethyl borate followed by potassium hydroxide-mediated deprotonation. This synthetic route highlights the compound's versatility as a building block in organic synthesis. The use of strong bases like potassium hydroxide underscores the need for precise control over reaction conditions to avoid side products.

Industrial applications of potassium trifluoro(2-methylbenzyl)borate have also been expanding. Its role as an intermediate in the production of agrochemicals has been particularly noteworthy. The introduction of fluorine atoms into agrochemical molecules often enhances their stability and bioavailability, leading to more effective crop protection agents. The compound's ability to serve as a precursor for such derivatives underscores its importance beyond pharmaceuticals.

The environmental impact of using potassium trifluoro(2-methylbenzyl)borate has been another area of focus. Efforts have been made to develop greener synthetic methodologies that minimize waste and reduce energy consumption. These initiatives align with broader trends in sustainable chemistry, where efficiency and environmental responsibility are paramount. The development of catalytic systems that enhance reaction selectivity while reducing reliance on harsh reagents represents a significant step forward.

Future research directions for potassium trifluoro(2-methylbenzyl)borate include exploring its potential in medicinal chemistry through structure-activity relationship studies. By systematically modifying substituents on the boron center, researchers aim to uncover new therapeutic agents with improved pharmacokinetic profiles. Additionally, its application in photopharmacology—a emerging field that combines photoregulation with drug development—holds promise for targeted therapeutic interventions.

The compound's role in nanotechnology has also been an area of active investigation. Functionalized organoborons have shown potential as components in nanocarriers designed for drug delivery systems. The ability to precisely control molecular architecture allows for the creation of platforms that enhance drug solubility and target specificity, which are critical factors in achieving optimal therapeutic outcomes.

In conclusion, potassium trifluoro(2-methylbenzyl)borate (CAS No. 1632070-88-2) is a multifaceted compound with significant implications across pharmaceuticals, materials science, and industrial applications. Its unique structural features make it an invaluable tool for synthetic chemists seeking to develop innovative molecular architectures. As research continues to uncover new applications and refine synthetic methodologies, this compound will undoubtedly remain at the forefront of scientific discovery.